Cas no 51517-09-0 (2,3-dihydro-1,3,4-oxadiazol-2-one)

51517-09-0 structure
Product name:2,3-dihydro-1,3,4-oxadiazol-2-one
2,3-dihydro-1,3,4-oxadiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2(3H)-one
- 3H-1,3,4-oxadiazol-2-one
- MFCD26938312
- D96956
- AKOS013513384
- DTXSID10593695
- 51517-09-0
- LS-09719
- 2,3-dihydro-1,3,4-oxadiazol-2-one
- 1,3,4-oxadiazolone
- AKOS025116463
- 1,3,4-oxadiazol-2-ol
- racemic 1,3,4-oxadiazol-2(3H)-one
- EN300-103300
- CS-0453163
- 2-hydroxy-1,3,4-oxadiazole
- SY143298
- WTSXVIMLKCKWIW-UHFFFAOYSA-N
- ALBB-027993
- DTXCID00544459
-
- MDL: MFCD19673344
- Inchi: InChI=1S/C2H2N2O2/c5-2-4-3-1-6-2/h1H,(H,4,5)
- InChI Key: WTSXVIMLKCKWIW-UHFFFAOYSA-N
- SMILES: O1C=NNC1=O
Computed Properties
- Exact Mass: 86.01166
- Monoisotopic Mass: 86.011627311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.7Ų
- XLogP3: -0.2
Experimental Properties
- PSA: 50.69
2,3-dihydro-1,3,4-oxadiazol-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB416880-1 g |
1,3,4-Oxadiazol-2-ol |
51517-09-0 | 1 g |
€473.60 | 2023-07-19 | ||
Enamine | EN300-103300-0.5g |
2,3-dihydro-1,3,4-oxadiazol-2-one |
51517-09-0 | 95% | 0.5g |
$419.0 | 2023-10-28 | |
abcr | AB416880-250 mg |
1,3,4-Oxadiazol-2-ol |
51517-09-0 | 250 mg |
€270.60 | 2023-07-19 | ||
TRC | D455873-100mg |
2,3-dihydro-1,3,4-oxadiazol-2-one |
51517-09-0 | 100mg |
$ 185.00 | 2022-06-05 | ||
eNovation Chemicals LLC | Y1009972-1G |
3H-1,3,4-oxadiazol-2-one |
51517-09-0 | 97% | 1g |
$255 | 2024-07-21 | |
eNovation Chemicals LLC | Y1009972-5G |
3H-1,3,4-oxadiazol-2-one |
51517-09-0 | 97% | 5g |
$745 | 2024-07-21 | |
Enamine | EN300-103300-5g |
2,3-dihydro-1,3,4-oxadiazol-2-one |
51517-09-0 | 95% | 5g |
$1630.0 | 2023-10-28 | |
Aaron | AR00J399-100mg |
1,3,4-Oxadiazol-2-ol |
51517-09-0 | 97% | 100mg |
$55.00 | 2025-02-28 | |
Aaron | AR00J399-100g |
1,3,4-oxadiazol-2-ol |
51517-09-0 | 97% | 100g |
$9139.00 | 2023-12-13 | |
eNovation Chemicals LLC | Y1009972-500mg |
3H-1,3,4-oxadiazol-2-one |
51517-09-0 | 97% | 500mg |
$175 | 2024-07-21 |
2,3-dihydro-1,3,4-oxadiazol-2-one Related Literature
-
Hongjun Li,Dong Tang,Zafar Iqbal,Yaya Wan,Rui Jiang,Zhixiang Yang,Jinhui Yang New J. Chem. 2022 46 20347
-
2. 1,3,4-Oxadiazol-2(3H)-one formation from N-acylaminobiurets and related compounds and from S-benzyl 3-acyl(thiocarbazates)Kenneth W. Bentley,Michael Burton,Barrie C. Uff J. Chem. Soc. Perkin Trans. 1 1982 2019
-
Shyam Sunder Patel,Nisha Chandna,Shreemoyee Kumar,Nidhi Jain Org. Biomol. Chem. 2016 14 5683
-
Na Yang,Hao Zhang,Gaoqing Yuan Org. Chem. Front. 2019 6 532
-
5. Palladium-catalyzed oxidative carbonylation of hydrazides: synthesis of 1,3,4-oxadiazol-2(3H)-onesYu Wang,Xu Meng,Yuting Yang,Lutao Zhang,Shuaibo Guo,Dong Tang,Yaxuan Li,Baohua Chen Chem. Commun. 2015 51 1905
51517-09-0 (2,3-dihydro-1,3,4-oxadiazol-2-one) Related Products
- 69500-53-4((S)-4-4-(Oxiranylmethoxy)-1,2,5-thiadiazol-3-ylmorpholine)
- 61420-92-6(Platinum(IV) sulfite)
- 343373-78-4((7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate)
- 78-04-6(Di-n-butyl(maleate)tin)
- 1785233-72-8(4-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one)
- 2228604-84-8(1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-ol)
- 91715-78-5(1-Butanone, 1-(4-bromo-3-nitrophenyl)-)
- 2287310-75-0(6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid)
- 1697459-97-4(1-(Azidomethyl)-2-bromo-3-nitrobenzene)
- 75630-71-6(2-benzoyl-5,7-dibromo-1-benzofuran)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:51517-09-0)2,3-dihydro-1,3,4-oxadiazol-2-one

Purity:99%
Quantity:25g
Price ($):3409.0